Cas no 2639406-73-6 (Tert-butyl 2-amino-5-(3,3-dimethylmorpholin-4-yl)-4-fluorobenzoate)

• Product Name: Tert-butyl 2-amino-5-(3,3-dimethylmorpholin-4-yl)-4-fluorobenzoate
• CAS No: 2639406-73-6
• MF: C₁₇H₂₅FN₂O₃
• MW: 324.390408277512
• CID: 6527956
• PubChem ID: 165900496
• Update Time: 2025-06-26

Tert-butyl 2-amino-5-(3,3-dimethylmorpholin-4-yl)-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2639406-73-6
• EN300-27722820
• tert-butyl 2-amino-5-(3,3-dimethylmorpholin-4-yl)-4-fluorobenzoate
• Tert-butyl 2-amino-5-(3,3-dimethylmorpholin-4-yl)-4-fluorobenzoate

• Inchi： 1S/C17H25FN2O3/c1-16(2,3)23-15(21)11-8-14(12(18)9-13(11)19)20-6-7-22-10-17(20,4)5/h8-9H,6-7,10,19H2,1-5H3
• InChI Key： LHPHKZXUWZIXFI-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OC(C)(C)C)C=C1N1CCOCC1(C)C)N

Computed Properties

• Exact Mass: 324.18492083g/mol
• Monoisotopic Mass: 324.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.8Ų

Additional information on Tert-butyl 2-amino-5-(3,3-dimethylmorpholin-4-yl)-4-fluorobenzoate

Tert-butyl 2-amino-5-(3,3-dimethylmorpholin-4-yl)-4-fluorobenzoate: A Comprehensive Overview

The compound Tert-butyl 2-amino-5-(3,3-dimethylmorpholin-4-yl)-4-fluorobenzoate, identified by the CAS number 2639406-73-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino group, a fluorine atom, and a morpholine ring with dimethyl substitution. These structural features contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of morpholine derivatives in drug discovery and development. Morpholine, a six-membered heterocyclic amine, is known for its ability to form hydrogen bonds and act as a versatile scaffold in medicinal chemistry. The presence of the dimethyl morpholine group in this compound enhances its stability and bioavailability, making it a promising candidate for therapeutic applications. Researchers have explored the use of such derivatives in targeting various disease states, including cancer, inflammation, and neurological disorders.

The tert-butyl ester group in the molecule plays a crucial role in modulating the physical properties of the compound. This group increases the lipophilicity of the molecule, which can improve its absorption across biological membranes. Additionally, the amino group at position 2 of the benzene ring introduces basicity, which can influence the compound's interactions with biological systems. The fluorine atom at position 4 further enhances the electronic properties of the benzene ring, potentially affecting both reactivity and selectivity in biochemical environments.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of advanced synthetic techniques has enabled chemists to achieve high yields and purity levels. For instance, recent advancements in catalytic asymmetric synthesis have provided new avenues for constructing complex molecules like this one with high enantiomeric excess.

The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding modes with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). These insights are invaluable for designing more potent and selective drug candidates.

Moreover, recent research has focused on evaluating the pharmacokinetic properties of this compound. Studies conducted in preclinical models have demonstrated moderate oral bioavailability and acceptable metabolic stability. These findings suggest that it could be developed into an orally administered drug with favorable pharmacokinetic profiles.

In conclusion, Tert-butyl 2-amino-5-(3,3-dimethylmorpholin-4-yl)-4-fluorobenzoate represents a sophisticated chemical entity with immense potential in drug development. Its unique structure endows it with desirable chemical and biological properties that make it an attractive target for further research and application in therapeutic areas.